Benzamide, 4-bromo-3-ethoxy-N-methoxy-N-methyl-
Overview
Description
Scientific Research Applications
Heparanase Inhibition
Benzamide derivatives, such as those studied by Xu et al. (2006), have been identified as potent inhibitors of the enzyme heparanase, which plays a crucial role in cancer metastasis and angiogenesis. These inhibitors, including specific bromo-methoxy benzamide compounds, showed good inhibitory activity and oral bioavailability in mice, suggesting potential applications in cancer therapy (Xu et al., 2006).
Organic Synthesis and Drug Development
In the field of organic synthesis, Ikemoto et al. (2005) developed a practical method for synthesizing an orally active CCR5 antagonist, highlighting the role of bromo benzamide derivatives in the synthesis of complex molecules with significant therapeutic potential (Ikemoto et al., 2005).
Coordination Chemistry
Binzet et al. (2009) focused on the synthesis and characterization of Cu(II) and Ni(II) complexes with bromo benzamide derivatives. These complexes were studied for their crystal and molecular structures, providing insights into the design of metal-organic frameworks and potential applications in catalysis and materials science (Binzet et al., 2009).
Antioxidant Properties
Research by Demir et al. (2015) on a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide demonstrated the compound's antioxidant properties through X-ray diffractions and DFT calculations. This suggests potential applications in the development of new antioxidant agents (Demir et al., 2015).
Antifungal Activity
Novel derivatives of N-(2-bromo-phenyl)-2-hydroxy-benzamide were synthesized and tested for antifungal activity by Ienascu et al. (2018). Their study highlights the potential of bromo benzamide derivatives in the development of new antifungal agents (Ienascu et al., 2018).
Properties
IUPAC Name |
4-bromo-3-ethoxy-N-methoxy-N-methylbenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO3/c1-4-16-10-7-8(5-6-9(10)12)11(14)13(2)15-3/h5-7H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVSDGTZCHCNYLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C(=O)N(C)OC)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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